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Compound of Interest

Compound Name: (tert-Butyldimethylsilyl)acetylene

Cat. No.: B008983

(tert-Butyldimethyisilyl)acetylene, also known as TBDMSA, is an organosilicon compound
with significant applications in organic synthesis, particularly as a protecting group for terminal
alkynes and as a versatile building block in the construction of complex molecules.[1][2] This
guide provides an in-depth look at its chemical properties, synthesis, and key applications
relevant to researchers and professionals in drug development and materials science.

Core Chemical Properties

(tert-Butyldimethylsilyl)acetylene is a clear, colorless liquid at room temperature.[1] Its key
physical and chemical properties are summarized in the table below. The presence of the bulky
tert-butyldimethylsilyl (TBS) group provides steric hindrance, which is crucial for its role as a
protecting group, while also enhancing its solubility in common organic solvents.[2]
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Property Value

Molecular Formula CsH16Si

Molecular Weight 140.30 g/mol [3][4]

CAS Number 86318-61-8[1][3]

Density 0.751 g/mL at 25 °C[1][4][5][6]
Boiling Point 116-117 °C[1][4][5][6]
Refractive Index n20/D 1.451[1][4][5]
Appearance Clear colorless liquid[1]

Synthesis and Handling

Experimental Protocol: Synthesis of (tert-Butyldimethylsilyl)acetylene

A common method for the preparation of (tert-Butyldimethylsilyl)acetylene involves the
reaction of acetylene with a suitable base, followed by quenching with tert-butyldimethylsilyl
chloride.

Materials:

Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes

e Acetylene gas

o tert-Butyldimethylsilyl chloride (TBDMSCI)

e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQa)

Procedure:
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o Aflame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet,
and a septum is placed under an inert atmosphere (e.g., argon or nitrogen).

» Anhydrous THF is added to the flask, and the flask is cooled to -78 °C in a dry ice/acetone
bath.

e Acetylene gas is bubbled through the THF for a predetermined amount of time to ensure
saturation.

e n-Butyllithium is added dropwise to the cooled solution, maintaining the temperature at -78
°C. The formation of lithium acetylide is observed.

e A solution of tert-butyldimethylsilyl chloride in anhydrous THF is then added slowly to the
reaction mixture.

e The reaction is allowed to warm to room temperature and stirred for several hours.

e The reaction is quenched by the slow addition of saturated aqueous ammonium chloride
solution.

e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is removed under reduced pressure, and the crude product is purified by
distillation to yield pure (tert-Butyldimethylsilyl)acetylene.

Handling and Storage: Due to its volatility and sensitivity to moisture, (tert-
Butyldimethylsilyl)acetylene should be stored under an inert atmosphere and protected from
moisture.[2] It is a flammable liquid and should be handled in a well-ventilated area, away from
sources of ignition.[4]

Key Applications in Organic Synthesis

The primary utility of (tert-Butyldimethylsilyl)acetylene lies in its dual role as a protecting
group and a synthetic building block.
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Workflow for Deprotection and Further Reaction:

(tert-Butyldimethylsilyl)acetylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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